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Compound of Interest

Compound Name: D-Mannose-3-13C

Cat. No.: B15556081 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

This guide provides comprehensive, step-by-step procedures for the safe and compliant

disposal of D-Mannose-1-¹³C. This information is critical for maintaining a safe laboratory

environment and ensuring adherence to regulatory standards.

D-Mannose-1-¹³C is an isotopically labeled sugar used in various research applications. While it

is classified as a non-hazardous substance, proper handling and disposal are essential to

minimize any potential risks and ensure environmental responsibility. Isotopic labeling with ¹³C

does not significantly alter the chemical properties or hazards of D-mannose.[1] Therefore, the

disposal procedures for D-Mannose-1-¹³C are aligned with those for D-Mannose.

Key Compound Properties
The following table summarizes the essential physical and chemical properties of D-Mannose,

which are representative of D-Mannose-1-¹³C.
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Property Value

Molecular Formula C₆H₁₂O₆

Appearance White crystalline powder

Solubility Soluble in water

Storage
Store in a cool, dry, well-ventilated area in a

tightly sealed container.

Personal Protective Equipment (PPE)
Before handling D-Mannose-1-¹³C, ensure that the appropriate personal protective equipment

is worn to prevent exposure, even with non-hazardous materials.[1]

Gloves: Wear suitable protective gloves to prevent skin contact.

Eye Protection: Use safety glasses or goggles to protect from dust particles.

Lab Coat: A standard laboratory coat should be worn to protect clothing.

Respiratory Protection: If there is a risk of generating dust, a suitable respirator should be

used.[2]

Disposal Workflow
The decision-making process for the proper disposal of D-Mannose-1-¹³C is outlined in the

workflow diagram below. This visual guide helps in quickly determining the correct disposal

pathway based on the nature of the waste.
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Start: D-Mannose-1-13C Waste

Is the waste mixed with hazardous substances?

Treat as Hazardous Waste

Yes

Treat as Non-Hazardous Chemical Waste

No

Package and label according to hazardous waste guidelines Package in a sealed, clearly labeled container

Dispose of through the institution's hazardous waste program Dispose of according to institutional guidelines for non-hazardous chemical waste

End End

Click to download full resolution via product page

Disposal workflow for D-Mannose-1-¹³C.

Step-by-Step Disposal Procedure
Follow these steps to ensure the safe and compliant disposal of D-Mannose-1-¹³C:

Waste Identification and Segregation:

Determine if the D-Mannose-1-¹³C waste is in its pure form or mixed with other chemical or

biological materials.[1]
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If the waste is contaminated with hazardous substances, the entire mixture must be

treated as hazardous waste.[1] The disposal protocol should then follow the specific

requirements for the hazardous contaminant(s).

Packaging:

Uncontaminated Waste: Place the solid D-Mannose-1-¹³C waste in a durable, sealed

container that is clearly labeled. The label should include the full chemical name ("D-

Mannose-1-¹³C") and indicate that it is non-hazardous waste.

Contaminated Waste: If mixed with hazardous materials, package the waste in a container

appropriate for the hazardous components and label it according to your institution's

hazardous waste guidelines.

Disposal:

Uncontaminated Waste: Dispose of the packaged, non-hazardous waste in accordance

with your institution's specific procedures for non-hazardous chemical waste.[3] This may

involve placing it in a designated collection area for chemical waste.

Contaminated Waste: For waste deemed hazardous, arrange for its collection and

disposal through your institution's Environmental Health and Safety (EHS) department or

equivalent office responsible for hazardous waste management.

Spill Cleanup:

In the event of a spill, avoid generating dust.

For solid spills, carefully sweep or vacuum the material and place it in a sealed container

for disposal.[4][5]

For solutions, absorb the spill with an inert material and place it in a sealed container.[1]

Clean the spill area with water.[1]

Important Considerations:
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Always consult your institution's specific safety guidelines and waste disposal procedures.[1]

Local and national regulations for chemical waste disposal must be followed.[3]

Do not dispose of D-Mannose-1-¹³C down the drain unless specifically permitted by your

institution's policies for non-hazardous chemical waste.

Keep chemical waste containers closed when not in use and store them in a designated,

well-ventilated area.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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